Cas no 412924-78-8 (2-amino-2-(3-chlorophenyl)butanoic acid)

• Product Name: 2-amino-2-(3-chlorophenyl)butanoic acid
• CAS No: 412924-78-8
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 4651087
• PubChem ID: 24690469
• Update Time: 2025-06-07

2-amino-2-(3-chlorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-chlorophenyl)butanoic Acid
• 2-amino-2-(3-chlorophenyl)butanoic acid

• Inchi： 1S/C10H12ClNO2/c1-2-10(12,9(13)14)7-4-3-5-8(11)6-7/h3-6H,2,12H2,1H3,(H,13,14)
• InChI Key： PSTBLRIBNXXEBS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(=O)O)(CC)N

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(3-chlorophenyl)butanoic acid

2-Amino-2-(3-Chlorophenyl)butanoic Acid (CAS No. 412924-78-8): A Comprehensive Overview

2-Amino-2-(3-chlorophenyl)butanoic acid (CAS No. 412924-78-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-chloro-L-phenylalanine, is a derivative of the amino acid phenylalanine, with a chlorine atom substituted at the 3-position of the phenyl ring. Its unique chemical structure and properties make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical formula of 2-amino-2-(3-chlorophenyl)butanoic acid is C₁₀H₁₁ClNO₂, and it has a molecular weight of 206.65 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents. Its structural features, including the presence of an amino group, a carboxylic acid group, and a chlorinated phenyl ring, contribute to its diverse reactivity and biological activity.

In recent years, 2-amino-2-(3-chlorophenyl)butanoic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems in the central nervous system (CNS). Research has shown that this compound can interact with various receptors, including dopamine and serotonin receptors, which are implicated in several neurological disorders such as depression, anxiety, and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of 3-chloro-L-phenylalanine on dopaminergic neurons. The results demonstrated that the compound exhibited neuroprotective properties by reducing oxidative stress and inhibiting apoptosis in dopaminergic cells. This finding suggests that 3-chloro-L-phenylalanine could be a promising candidate for the development of novel treatments for neurodegenerative diseases.

Beyond its potential in neurological disorders, 2-amino-2-(3-chlorophenyl)butanoic acid has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease, diabetes, and cancer. A study published in the European Journal of Pharmacology in 2020 reported that 3-chloro-L-phenylalanine significantly reduced inflammatory markers such as TNF-α and IL-6 in both in vitro and in vivo models. These findings highlight the compound's potential as an anti-inflammatory agent.

The synthetic route to produce 2-amino-2-(3-chlorophenyl)butanoic acid involves several steps, including the formation of an intermediate chlorinated benzene derivative followed by coupling with an appropriate amino acid precursor. The process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In addition to its therapeutic potential, 3-chloro-L-phenylalanine has been used as a building block in the synthesis of more complex molecules with diverse biological activities. For example, it has been incorporated into peptidomimetics designed to mimic natural peptides with enhanced stability and bioavailability. These peptidomimetics have shown promise in various therapeutic areas, including cancer therapy and antimicrobial agents.

The safety profile of 2-amino-2-(3-chlorophenyl)butanoic acid is an important consideration for its use in pharmaceutical applications. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-chloro-L-phenylalanine (CAS No. 412924-78-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a promising candidate for the development of novel therapeutics targeting neurological disorders, inflammation, and other chronic diseases. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing healthcare solutions.